Cas no 1020502-80-0 (3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 1020502-80-0
• MF: C₂₄H₃₀N₆O
• MW: 418.534604549408
• CID: 5802301
• PubChem ID: 25667975
• Update Time: 2025-10-22

3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylphenyl)-[4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• Methanone, [4-(1,1-dimethylethyl)phenyl][4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-3-pyridazinyl]-1-piperazinyl]-
• 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• F2318-0258
• AKOS024638609
• (4-(tert-butyl)phenyl)(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• 1020502-80-0

• Inchi： 1S/C24H30N6O/c1-17-16-18(2)30(27-17)22-11-10-21(25-26-22)28-12-14-29(15-13-28)23(31)19-6-8-20(9-7-19)24(3,4)5/h6-11,16H,12-15H2,1-5H3
• InChI Key： ZDMIZPNYHVNRLD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)(C)C)C=C1)(N1CCN(C2=NN=C(N3C(C)=CC(C)=N3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 418.24810960g/mol
• Monoisotopic Mass: 418.24810960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 644.4±55.0 °C(Predicted)
• pka: 4.30±0.10(Predicted)

Additional information on 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

Introduction to Compound with CAS No. 1020502-80-0 and Product Name: *3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine*

Compound with the CAS number 1020502-80-0 and the product name 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The unique combination of functional groups, including a piperazine moiety and a pyridazine ring, makes it a promising candidate for further investigation.

The piperazine ring in the molecular structure of this compound is particularly noteworthy. Piperazines are well-known for their versatility in drug design due to their ability to form stable hydrogen bonds and interact with biological targets. In particular, the presence of a tert-butyl substituent on the benzoyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. This feature makes the compound an attractive scaffold for developing novel therapeutic agents.

The pyridazine ring, another key structural component, contributes to the compound's overall pharmacological profile. Pyridazines have been widely studied for their role in various biological processes and have been incorporated into numerous drugs targeting different diseases. The 3,5-dimethyl substitution on the pyrazole ring further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets. This structural diversity allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, making it a valuable asset in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. These studies have highlighted the potential of 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine as a modulator of various signaling pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes and receptors involved in neurodegenerative diseases, making it a promising candidate for further exploration in this therapeutic area.

In addition to its potential applications in neurodegenerative diseases, this compound has shown promise in other therapeutic areas as well. Research indicates that it may exhibit anti-inflammatory properties by interacting with key inflammatory pathways. The ability to modulate these pathways could make it a valuable tool in the development of treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Advanced synthetic techniques, including cross-coupling reactions and palladium catalysis, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also pave the way for scalable production methods.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. These findings are supported by preliminary in vivo studies, which show that 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine exhibits favorable pharmacokinetic properties and minimal toxicity at effective doses. These results are encouraging and warrant further investigation into its therapeutic potential.

The development of novel drug candidates is often accompanied by challenges related to formulation and delivery. However, preliminary studies suggest that this compound can be formulated into various dosage forms suitable for different routes of administration. Its solubility profile and stability under various conditions make it amenable to formulation into oral tablets, injectables, and even topical preparations. This flexibility is crucial for optimizing patient compliance and therapeutic outcomes.

The regulatory landscape for new drug development is stringent but well-defined. The compound's progression through preclinical studies is expected to adhere to rigorous guidelines set forth by regulatory agencies such as the FDA and EMA. Successful completion of these studies will be essential for advancing into clinical trials and ultimately bringing this novel therapeutic agent to patients who may benefit from it.

In conclusion, compound with CAS No. 1020502-80-0 represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and promising pharmacological profile. The presence of functional groups such as piperazine and pyridazine moieties enhances its potential as a therapeutic agent targeting various diseases. Ongoing research continues to uncover new applications for this compound, making it a valuable asset in the quest for novel treatments.